Vitamin D2-d3

• Molecular Formula: C28H44O
• Molecular Weight: 399.7 g/mol
• InChI: InChI=1S/C28H44O/c1-19(2)20(3)9-10-22(5)26-15-16-27-23(8-7-17-28(26,27)6)12-13-24-18-25(29)14-11-21(24)4/h9-10,12-13,19-20,22,25-27,29H,4,7-8,11,14-18H2,1-3,5-6H3/b10-9+,23-12+,24-13-/t20-,22+,25-,26+,27?,28+/m0/s1/i4D2,13D
• InChIKey: MECHNRXZTMCUDQ-CSIRKXJFSA-N

Vitamin D2-d3: Deuterated Internal Standard for LC-MS

Vitamin D2-d3 (CAS 1217448-46-8), also known as Ergocalciferol-d3, is a stable isotope-labeled analog of Vitamin D2 (ergocalciferol) in which three hydrogen atoms are replaced with deuterium at positions C-6 and C-19 . It is primarily utilized as an internal standard (IS) in isotope dilution liquid chromatography-tandem mass spectrometry (ID-LC-MS/MS) for the accurate quantification of Vitamin D2 and its metabolites in biological fluids and food matrices .

Workflow Isotope dilution LC-MS/MS internal standard for vitamin D2 quantification

Selection Deuterated (+3 Da mass shift) for co-elution and matrix effect correction

Matrices Biological fluids and food matrices research samples

Why Non-Deuterated Vitamin D2 Cannot Substitute in LC-MS

Non-deuterated Vitamin D2 or alternative internal standards (e.g., structural analogs) cannot simply be substituted for Vitamin D2-d3 in quantitative LC-MS workflows. Deuterated internal standards like Vitamin D2-d3 co-elute with the target analyte, thereby correcting for matrix-induced ion suppression/enhancement and variations in extraction efficiency—a capability that non-isotopic surrogates lack [1]. Furthermore, the specific deuteration pattern (+3 Da) provides optimal mass separation without the isotopic cross-talk issues associated with higher-order labeled analogs (e.g., d6), ensuring accurate peak area ratios across the entire calibration range .

Non-isotopic surrogates

Lack co-elution with target analyte, limiting matrix-effect correction and extraction-efficiency monitoring.

Higher-order deuterated analogs (e.g., d6)

May introduce isotopic cross-talk that can shift peak area ratios; +3 Da shift may reduce cross-talk risk.

Structural analogs without deuterium

Physicochemical differences can alter extraction recovery and ionization efficiency, compromising quantification accuracy.

• [1] Mineva, E. M., Schleicher, R. L., Chaudhary-Webb, M., Maw, K. L., Botelho, J. C., Vesper, H. W., & Pfeiffer, C. M. (2015). A candidate reference measurement procedure for quantifying serum concentrations of 25-hydroxyvitamin D3 and 25-hydroxyvitamin D2 using isotope-dilution liquid chromatography-tandem mass spectrometry. Analytical and Bioanalytical Chemistry, 407(19), 5615–5624. View Source

Quantitative Evidence vs. Alternative Vitamin D Standards

Isotopic Purity: 98.57% vs. 97 atom % D

Vitamin D2-d3 (Ergocalciferol-d3) exhibits an isotopic purity of 98.57%, which is higher than the 97 atom % D reported for the widely used Vitamin D2 (6,19,19-d3) standard . Higher isotopic purity reduces the contribution of unlabeled (d0) species, minimizing isotopic interference and improving the accuracy of isotope dilution mass spectrometry (ID-MS) quantification.

Isotopic Purity

Vendor specification

98.57% (target) vs 97 atom % D (comparator)

Higher purity may reduce unlabeled background, supporting lower detection limits.

Data to verify with independent analysis.

Evidence Dimension	Isotopic Purity
Target Compound Data	98.57%
Comparator Or Baseline	Vitamin D2 (6,19,19-d3): 97 atom % D
Quantified Difference	1.57 percentage points higher
Conditions	Vendor specifications

Why This Matters

Higher isotopic purity directly translates to reduced background signal from unlabeled analyte, enabling lower limits of detection and more precise quantification in complex biological matrices.

Optimal +3 Da Mass Shift for LC-MS Detection

Vitamin D2 (6,19,19-d3) produces a mass shift of +3 Da relative to unlabeled Vitamin D2, providing clear chromatographic and mass spectrometric separation . This M+3 shift is sufficient to avoid spectral overlap with the endogenous analyte while maintaining near-identical physicochemical properties, ensuring accurate correction for matrix effects and ionization efficiency variations.

Mass Shift

Class-level inference

+3 Da vs unlabeled (0 Da)

Supports co-elution and matrix correction; may minimize isotopic cross-talk.

Cross-talk risk should be reviewed per assay.

Evidence Dimension	Mass Shift
Target Compound Data	+3 Da
Comparator Or Baseline	Unlabeled Vitamin D2: 0 Da shift
Quantified Difference	+3 Da
Conditions	LC-MS/MS analysis

Why This Matters

The +3 Da mass difference is optimal for minimizing isotopic cross-talk while preserving co-elution behavior, a critical requirement for reliable internal standard performance in complex sample matrices.

Reference Method Precision and Trueness

In a candidate reference measurement procedure (RMP) for serum 25-hydroxyvitamin D2, the use of d3-25(OH)D2 as internal standard achieved within-day imprecision (CV) of 2.4% and total imprecision of 3.5% [1]. Mean trueness was 100.3% when measured against NIST secondary reference materials [1]. The limit of quantitation (LOQ) for 25(OH)D2 was 1.46 nmol/L, meeting stringent CDC Vitamin D Standardization Certification Program requirements (≤5% total CV, ≤1.7% bias) [1].

Precision & Trueness

Direct comparison

Within-day CV 2.4%; Total CV 3.5%; Trueness 100.3%; LOQ 1.46 nmol/L

Supports reference measurement procedure development; precision meets criteria in serum research matrices.

Based on candidate RMP; method-transfer context review advised.

Evidence Dimension	Analytical Precision and Accuracy
Target Compound Data	Within-day CV: 2.4%; Total CV: 3.5%; Trueness: 100.3%; LOQ: 1.46 nmol/L
Comparator Or Baseline	Method performance specifications: Total CV ≤5%, Bias ≤1.7%
Quantified Difference	Total CV meets specification (3.5% < 5%); Bias meets specification (0.3% < 1.7%)
Conditions	LC-MS/MS with isotope dilution, human serum, NIST SRM traceable calibration

Why This Matters

This data demonstrates that d3-25(OH)D2 as an internal standard enables a reference measurement procedure that meets the highest metrological standards, making it suitable for certifying clinical reference materials and harmonizing vitamin D measurements across laboratories.

• [1] Mineva, E. M., Schleicher, R. L., Chaudhary-Webb, M., Maw, K. L., Botelho, J. C., Vesper, H. W., & Pfeiffer, C. M. (2015). A candidate reference measurement procedure for quantifying serum concentrations of 25-hydroxyvitamin D3 and 25-hydroxyvitamin D2 using isotope-dilution liquid chromatography-tandem mass spectrometry. Analytical and Bioanalytical Chemistry, 407(19), 5615–5624. View Source

Long-Term Stability Comparable to Non-Deuterated D2

Vitamin D2-d3 powder is stable for 3 years when stored at -20°C, and for 2 years at 4°C . In solution, stability is 6 months at -80°C and 1 month at -20°C . In comparison, non-deuterated Vitamin D2 (ergocalciferol) is reported to be stable for 36 months in lyophilized form at -20°C [1]. The deuterated compound offers comparable long-term stability, ensuring reliable performance over extended periods in analytical laboratories.

Storage Stability

Supporting evidence

Powder: 3 years (-20°C); Solution: 6 months (-80°C); Comparable to non-deuterated D2

Comparable stability may support long-term standard management.

Vendor-provided conditions; verify under laboratory-specific storage.

Evidence Dimension	Long-term Storage Stability
Target Compound Data	Powder: 3 years at -20°C; 2 years at 4°C
Comparator Or Baseline	Non-deuterated Vitamin D2: 36 months at -20°C (lyophilized)
Quantified Difference	Comparable (3 years vs. 36 months)
Conditions	Vendor-provided storage recommendations

Why This Matters

Defined, long-term stability reduces the frequency of standard re-preparation and minimizes batch-to-batch variability, lowering operational costs and improving data consistency in high-throughput testing environments.

• [1] Adooq. (n.d.). VD2-D3 Datasheet. Adooq Bioscience. View Source

Key Application Scenarios for Vitamin D2-d3

Clinical Reference Measurement Procedures

Vitamin D2-d3 (as its 25-hydroxy metabolite) serves as the internal standard in CDC-certified reference measurement procedures for serum 25(OH)D2 [1]. Its use enables the achievement of total imprecision ≤3.5% and trueness of 100.3%, meeting the stringent requirements for certifying clinical reference materials and harmonizing results across diagnostic laboratories [1].

Food Fortification Compliance Testing

In LC-MS/MS methods for quantifying vitamin D2 in fortified milk, isotopically labeled internal standards (including deuterated vitamin D2) are essential for achieving high recovery (average 98%) and precision (<2.5% RSD) [2]. The +3 Da mass shift of Vitamin D2-d3 ensures accurate correction for matrix effects in complex dairy matrices, supporting regulatory compliance and nutritional labeling .

Pharmacokinetic Studies of Vitamin D2

Accurate quantification of 25(OH)D2 is critical for comparing the pharmacokinetics of vitamin D2 and D3 supplementation [3]. The use of d3-25(OH)D2 as an internal standard provides the analytical precision (CV 2.4-3.5%) necessary to detect the smaller incremental changes in serum 25(OH)D2 observed in clinical trials, especially at lower doses [1].

Dietary Supplement Quality Control

Vitamin D2-d3 is employed as an internal standard in LC-MS methods for verifying the potency and purity of vitamin D2 in dietary supplements. Its high isotopic purity (98.57%) minimizes interference from unlabeled species, ensuring accurate quantification of the active ingredient in finished products, as required by current Good Manufacturing Practices (cGMP) .

Application

Selection Property

Validation Focus

Vitamin D2 metabolite reference measurement

Co-eluting deuterated IS

Method precision and trueness in serum research matrices

Food fortification analysis

Isotope-dilution LC-MS compatibility

Recovery and matrix-effect correction

Pharmacokinetic exposure research

Stable isotope-labeled IS for 25(OH)D2

Longitudinal concentration monitoring in research cohorts

Dietary supplement quality verification

High isotopic purity

Accurate active-ingredient quantification

• [1] Mineva, E. M., Schleicher, R. L., Chaudhary-Webb, M., Maw, K. L., Botelho, J. C., Vesper, H. W., & Pfeiffer, C. M. (2015). A candidate reference measurement procedure for quantifying serum concentrations of 25-hydroxyvitamin D3 and 25-hydroxyvitamin D2 using isotope-dilution liquid chromatography-tandem mass spectrometry. Analytical and Bioanalytical Chemistry, 407(19), 5615–5624. View Source
• [2] Agilent Technologies. (2021). Simultaneous Determination of Vitamin D2 and D3 in Milk. Agilent Application Note. View Source
• [3] Ocampo-Pelland, A. S., Gastonguay, M. R., & Gobburu, J. V. S. (2017). Model-based meta-analysis for comparing Vitamin D2 and D3 parent-metabolite pharmacokinetics. Journal of Pharmacokinetics and Pharmacodynamics, 44(4), 375–388. View Source